Cas no 99-24-1 (Methyl gallate)

Methyl gallate Properties

Names and Identifiers

• Methyl 3,4,5-trihydroxybenzoate
• Methyl Gallate
• Methyl Gallate(Methyl 3,4,5-Trihydroxybenzoate )
• METHYLGALLATE(RG)
• 3,4,5-Trihydroxybenzoic acid Methyl ester
• Gallic Acid Methyl Ester
• [ "" ]
• Methylgallate
• Benzoic acid, 3,4,5-trihydroxy-, methyl ester
• Gallic acid, methyl ester
• methyl galloate
• GALLINCIN
• 3,4,5-Trihydroxybenzoic acid methyl ester
• 3,4,5-Trihydroxy-benzoic acid methyl ester
• FBSFWRHWHYMIOG-UHFFFAOYSA-N
• 623D3XG80C
• NSC363001
• C7H6O5
• Methyl gallate;
• methyl-
• Methyl gallate,98%
• +Expand

• MDL： MFCD00002194
• InChIKey： FBSFWRHWHYMIOG-UHFFFAOYSA-N
• Inchi： 1S/C8H8O5/c1-13-8(12)4-2-5(9)7(11)6(10)3-4/h2-3,9-11H,1H3
• SMILES： O([H])C1C(=C(C([H])=C(C(=O)OC([H])([H])[H])C=1[H])O[H])O[H]
• BRN： 2113180

Computed Properties

• Exact Mass: 184.037173g/mol
• Surface Charge: 0
• XLogP3: 0.9
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 184.037173g/mol
• Monoisotopic Mass: 184.037173g/mol
• Topological Polar Surface Area: 87Ų
• Heavy Atom Count: 13
• Complexity: 181
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 14
• Surface Charge: 0
• Molecular Weight: 184.15

Experimental Properties

• LogP: 0.59000
• PSA: 86.99000
• Merck: 4345
• Refractive Index: 1.5690 (estimate)
• Water Partition Coefficient: Soluble in hot water
• Boiling Point: 450.1°C at 760 mmHg
• Melting Point: 199.0 to 205.0 deg-C
• Solubility: ethanol: 50 mg/mL, clear
• Color/Form: Powder
• Solubility: Soluble in hot water, ethanol, ether.
• Sensitiveness: Sensitive to humidity
• Density: 1.3840 (rough estimate)

Methyl gallate Security Information

• Symbol: GHS07
• RTECS：LW8000000
• WGK Germany：3
• Safety Instruction： S26-S36/37
• Risk Phrases：R22; R36/37/38; R43
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302,H315,H317,H319,H335
• Warning Statement： P261,P280,P305+P351+P338
• Prompt：warning
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 22-36/37/38-43
• Signal Word：Warning
• TSCA：Yes

Methyl gallate Customs Data

• HS CODE：2918290000
• Customs Data：

  China Customs Code:

  2918290000

  Overview:

  2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether